4'-Fluoro-2'-methoxy[1,1'-biphenyl]-4-amine

• CAS No.: 22510-29-8
• Molecular Formula: C13H12FNO
• Molecular Weight: 217.24 g/mol
• IUPAC Name: 4-(4-fluoro-2-methoxyphenyl)aniline
• InChI: InChI=1S/C13H12FNO/c1-16-13-8-10(14)4-7-12(13)9-2-5-11(15)6-3-9/h2-8H,15H2,1H3
• InChI Key: IAHMUPKNJUUCHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C2=CC=C(C=C2)N

Description

4'-Fluoro-2'-methoxy[1,1'-biphenyl]-4-amine is a useful research compound. Its molecular formula is C13H12FNO and its molecular weight is 217.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 10 grams of 4'-fluoro-2'-methoxy-4-nitrobiphenyl in 250 ml. of ethanol is reduced by hydrogen at atmospheric pressure and at room temperature using 5% palladium-on-charcoal (0.5 gram) catalyst. After the required uptake of hydrogen, the mixture is filtered and the catalyst washed with fresh ethanol. The ethanol solution is then concentrated in vacuo, and the residue recrystallized from aqueous ethanol to yield 4-(4'-fluoro-2'-methoxyphenyl)-aniline.

Synthesis routes and methods II

Procedure details